Cas no 89464-84-6 (5-Cyclobutyl-1,3,4-oxadiazol-2-amine)

• Product Name: 5-Cyclobutyl-1,3,4-oxadiazol-2-amine
• CAS No: 89464-84-6
• MF: C₆H₉N₃O
• MW: 139.155160665512
• MDL: MFCD09815578
• CID: 1078375
• PubChem ID: 20120913
• Update Time: 2025-04-20

5-Cyclobutyl-1,3,4-oxadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-Cyclobutyl-1,3,4-oxadiazol-2-amine
• DTXSID90602754
• D74077
• MFCD09815578
• Z285233918
• FT-0679156
• 89464-84-6
• 5-Cyclobutyl-1,3,4-oxadiazol-2-amine, AldrichCPR
• EN300-238563
• KS-7882
• AKOS000157875
• F2158-1461
• CS-0079621
• BB 0240940
• STK503599
• ALBB-005892

• MDL： MFCD09815578
• Inchi： 1S/C6H9N3O/c7-6-9-8-5(10-6)4-2-1-3-4/h4H,1-3H2,(H2,7,9)
• InChI Key： XJOJXINBSJBDHU-UHFFFAOYSA-N
• SMILES： O1C(N)=NN=C1C1CCC1

Computed Properties

• Exact Mass: 139.074561919g/mol
• Monoisotopic Mass: 139.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• Density: 1.304±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 290.9±23.0 ºC (760 Torr),
• Flash Point: 129.7±22.6 ºC,
• Refractive Index: 1.582
• Solubility: Slightly soluble (17 g/l) (25 º C),

5-Cyclobutyl-1,3,4-oxadiazol-2-amine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,3,4-oxadiazoles